![molecular formula C15H19NO4 B7589367 2-Methyl-4-[3-(oxolan-2-yl)propanoylamino]benzoic acid](/img/structure/B7589367.png)
2-Methyl-4-[3-(oxolan-2-yl)propanoylamino]benzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-Methyl-4-[3-(oxolan-2-yl)propanoylamino]benzoic acid, also known as MPB or MPB-PEA, is a compound that has gained attention in the scientific community due to its potential applications in various fields. MPB is a derivative of benzoic acid and has been synthesized using different methods.
Mechanism of Action
2-Methyl-4-[3-(oxolan-2-yl)propanoylamino]benzoic acid acts as an inhibitor of the enzyme fatty acid amide hydrolase (FAAH), which is responsible for the metabolism of endocannabinoids. By inhibiting FAAH, this compound increases the levels of endocannabinoids in the body, leading to various physiological effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including anti-inflammatory, analgesic, and neuroprotective properties. It has also been shown to improve cognitive function and memory in animal models.
Advantages and Limitations for Lab Experiments
One advantage of using 2-Methyl-4-[3-(oxolan-2-yl)propanoylamino]benzoic acid in lab experiments is its ability to inhibit FAAH, which can lead to increased levels of endocannabinoids in the body. However, one limitation is the need for further research to determine the optimal dosage and duration of treatment.
Future Directions
For research on 2-Methyl-4-[3-(oxolan-2-yl)propanoylamino]benzoic acid include studying its potential use in the treatment of various diseases, including cancer, Alzheimer's disease, and multiple sclerosis. Additionally, further research is needed to determine the optimal dosage and duration of treatment for this compound and to investigate its potential side effects.
Conclusion:
In conclusion, this compound is a compound that has gained attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using different methods and has been studied for its potential use as an anticancer agent and neuroprotective agent. This compound acts as an inhibitor of FAAH, leading to increased levels of endocannabinoids in the body and various physiological effects. While there are advantages to using this compound in lab experiments, further research is needed to determine its optimal dosage and duration of treatment and to investigate its potential side effects.
Synthesis Methods
2-Methyl-4-[3-(oxolan-2-yl)propanoylamino]benzoic acid can be synthesized using different methods, including the reaction of 2-methyl-4-nitrobenzoic acid with oxolane-2-carboxylic acid followed by reduction with hydrogen gas. Another method involves the reaction of 2-methyl-4-nitrobenzoic acid with oxolane-2-carboxylic acid in the presence of a reducing agent such as sodium borohydride.
Scientific Research Applications
2-Methyl-4-[3-(oxolan-2-yl)propanoylamino]benzoic acid has been studied for its potential applications in various fields, including drug discovery, cancer research, and neuroscience. This compound has been shown to have anticancer properties and can inhibit the growth of cancer cells. It has also been studied for its potential use as a neuroprotective agent and has been shown to improve cognitive function in animal models.
properties
IUPAC Name |
2-methyl-4-[3-(oxolan-2-yl)propanoylamino]benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19NO4/c1-10-9-11(4-6-13(10)15(18)19)16-14(17)7-5-12-3-2-8-20-12/h4,6,9,12H,2-3,5,7-8H2,1H3,(H,16,17)(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HFPXWFWSZPXBFE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)NC(=O)CCC2CCCO2)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.